N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H14N4OS/c1-3-14-6-8(7(2)13-14)9(15)12-10-11-4-5-16-10/h6H,3-5H2,1-2H3,(H,11,12,15)
• InChI Key: JHNKGYDZDWSVDU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C(=O)NC2=NCCS2
• Molecular Formula: C10H14N4OS
• Molecular Weight: 238.31 g/mol

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide, also known as DTTZ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DTTZ is a heterocyclic compound that contains a thiazole and pyrazole ring in its structure. Its unique chemical properties make it a promising candidate for use in scientific research.

Mechanism of Action

N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide exerts its biological effects through various mechanisms. One of its primary mechanisms of action is through the inhibition of specific enzymes, such as acetylcholinesterase and monoamine oxidase. N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has also been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic benefits.
Biochemical and Physiological Effects:
N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has been shown to have various biochemical and physiological effects in the body. It has been shown to have neuroprotective effects, which may make it a potential therapeutic agent for neurodegenerative diseases. N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has also been shown to have anti-cancer effects, including the inhibition of tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide also has a relatively low toxicity profile, which makes it a safe compound for use in in vitro and in vivo experiments. However, one limitation of N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide is its limited solubility in water, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several potential future directions for research on N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide. One area of interest is the development of N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanisms of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide and its potential applications in other areas of scientific research, such as anti-inflammatory and anti-cancer therapy. Finally, the development of new synthetic methods for N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide may lead to the creation of more potent and effective analogs of the compound.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has been studied for its potential applications in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry. N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-3-methyl-1H-pyrazole-4-carboxamide has been shown to have potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as an anti-inflammatory and antioxidant agent.